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Compound of Interest |

Compound Name: Methyl 4-ethoxy-2-methylbenzoate
Cat. No.: B13926376
Get Quote

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals interested in the synthesis, properties, and potential applications of
Methyl 4-ethoxy-2-methylbenzoate. As this compound is not extensively documented in
publicly accessible databases and lacks a dedicated CAS number as of the time of this writing,
this document provides a predictive and practical framework based on established chemical
principles and data from structurally analogous compounds.

Chemical Identity and Predicted Properties

Methyl 4-ethoxy-2-methylbenzoate is an aromatic ester characterized by a benzene ring
substituted with a methyl ester group, a methyl group, and an ethoxy group. The strategic
placement of these functional groups—particularly the ortho-methyl and para-ethoxy
substituents relative to the ester—suggests its potential utility as a versatile intermediate in
organic synthesis.

Table 1: Core Identifiers for Methyl 4-ethoxy-2-
methylbenzoate
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Identifier Value

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

IUPAC Name methyl 4-ethoxy-2-methylbenzoate
Canonical SMILES CCOC1=CC(=C(C=C1)C(=0)0C)C

Diagram 1: Chemical Structure of Methyl 4-ethoxy-2-
methylbenzoate

Caption: Chemical structure of Methyl 4-ethoxy-2-methylbenzoate.

Proposed Synthetic Pathways

The synthesis of Methyl 4-ethoxy-2-methylbenzoate can be approached through several
reliable organic transformations. Below are two logical and experimentally sound pathways,
starting from commercially available precursors.

Pathway A: Williamson Ether Synthesis

This is a classic and highly effective method for forming ethers.[1][2] The strategy involves the
O-alkylation of a phenol with an alkyl halide. In this case, the phenolic precursor, Methyl 4-
hydroxy-2-methylbenzoate, would be deprotonated with a suitable base to form a phenoxide,
which then acts as a nucleophile to displace a halide from an ethylating agent like ethyl iodide

or ethyl bromide.
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Caption: Proposed workflow for Williamson Ether Synthesis.

Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add Methyl 4-hydroxy-2-methylbenzoate (1.0 eq).

Solvation: Dissolve the starting material in a suitable polar aprotic solvent such as N,N-
Dimethylformamide (DMF) or acetone.

Deprotonation: Add a base, such as potassium carbonate (K2COs, 1.5 eq) or sodium hydride
(NaH, 1.1 eq, handled with extreme care), to the solution and stir at room temperature for 30
minutes to form the phenoxide.

Alkylation: Slowly add ethyl iodide or ethyl bromide (1.2 eq) to the reaction mixture.

Reaction: Heat the mixture to 60-80 °C and monitor the reaction progress by Thin Layer
Chromatography (TLC). The reaction is typically complete within 2-6 hours.

Quenching and Extraction: After completion, cool the reaction to room temperature and
guench by adding water. Extract the aqueous layer with a suitable organic solvent like ethyl
acetate (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Naz2S0a), filter, and concentrate under reduced pressure. The crude product can be purified
by column chromatography on silica gel.

Pathway B: Fischer-Speier Esterification

An alternative approach involves first synthesizing the carboxylic acid, 4-ethoxy-2-

methylbenzoic acid, and then esterifying it with methanol under acidic conditions.[3][4] The

initial acid can be prepared from 4-hydroxy-2-methylbenzoic acid via Williamson ether

synthesis, followed by hydrolysis of the ester if starting from the methyl ester. The final step is

the Fischer esterification.
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Caption: Proposed workflow for Fischer Esterification.

Setup: To a round-bottom flask, add 4-ethoxy-2-methylbenzoic acid (1.0 eq).

Reagents: Add an excess of methanol, which will serve as both the reactant and the solvent.

Catalysis: Carefully add a catalytic amount of a strong acid, such as concentrated sulfuric
acid (H2S0a4, ~5 mol%) or p-toluenesulfonic acid (TsOH).[5]

Reaction: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65
°C for methanol). The reaction is driven to completion by the large excess of methanol.[6]

Monitoring: Monitor the reaction by TLC until the starting carboxylic acid is consumed
(typically 4-12 hours).

Workup: Cool the mixture and remove the excess methanol under reduced pressure.
Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with a saturated
agueous solution of sodium bicarbonate (NaHCO:s) to neutralize the acid catalyst, followed
by a wash with brine.

Purification: Dry the organic layer over anhydrous NazSOa, filter, and concentrate to yield the
crude ester, which can be further purified by distillation or chromatography if necessary.

Predicted Spectroscopic Sighature

The structural features of Methyl 4-ethoxy-2-methylbenzoate give rise to a predictable
spectroscopic fingerprint. The following are expected key signals in H NMR, 3C NMR, and IR
spectroscopy, based on analyses of similar substituted benzoates.[7][8]
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ble 2: licted :

Technique

Predicted Chemical Shifts /

. Assignment
Frequencies

1H NMR

0 7.8-7.9 (d, 1H) H-6 (ortho to ester, deshielded)

8 6.7-6.8 (m, 2H)

H-3 and H-5 (aromatic)

5 4.0-4.1 (g, 2H)

-OCH2CHs (ethoxy methylene)

53.8-3.9 (s, 3H)

-COOCHs (ester methyl)

8 2.4-2.5 (s, 3H)

Ar-CHs (aromatic methyl)

& 1.3-1.4 (t, 3H)

-OCH2CHs (ethoxy methyl)

13C NMR 0 ~168 C=0 (ester carbonyl)
0 ~160 C-4 (ipso, attached to -OEt)

0 ~140 C-2 (ipso, attached to -Me)

0 ~132 C-6 (aromatic CH)

0 ~122 C-1 (ipso, attached to ester)

0 ~115 C-3, C-5 (aromatic CH)

0 ~63 -OCH2CHs

0 ~52 -COOCH:Ss

0 ~21 Ar-CHs

0 ~15 -OCH2CHs

IR (cm™1) ~2980-2850 C-H stretch (aliphatic)
~1720 C=0 stretch (ester, strong)

~1610, 1500 C=C stretch (aromatic)

~1250, 1100 C-O stretch (ester and ether)
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Potential Applications in Research and Drug
Development

Substituted methyl benzoates are valuable building blocks in medicinal chemistry and materials
science.[9][10] The title compound, with its specific substitution pattern, offers several avenues

for further chemical modification:

e Pharmaceutical Intermediates: The ester functionality can be hydrolyzed to the
corresponding carboxylic acid, which can then be converted to amides, a common feature in
many drug molecules. The aromatic ring can undergo further electrophilic substitution,
although the existing groups will direct incoming substituents.

» Scaffold for Bioactive Molecules: Benzoate derivatives have been investigated for a wide
range of biological activities. For instance, they can serve as precursors for compounds
targeting various enzymes and receptors.[11]

o Agrochemicals: The structural motifs present in Methyl 4-ethoxy-2-methylbenzoate are

found in various herbicides and pesticides.[12]

The presence of the ethoxy and methyl groups can influence the molecule's lipophilicity and
metabolic stability, which are key parameters in drug design.

Safety and Handling Precautions

As no specific safety data sheet (SDS) is available for Methyl 4-ethoxy-2-methylbenzoate,
general precautions for handling aromatic esters should be strictly followed.[13] These
compounds are generally considered to be of low to moderate toxicity, but appropriate personal
protective equipment (PPE) should always be used.

Table 3: General Safety and Handling Recommendations
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Aspect Recommendation

) ) Wear safety goggles, a lab coat, and chemical-
Personal Protective Equipment (PPE) _ o
resistant gloves (e.g., nitrile).

o Handle in a well-ventilated area, preferably
Ventilation o )
within a chemical fume hood.

Store in a cool, dry, well-ventilated area away
Storage from strong oxidizing agents and sources of

ignition.[14] Keep the container tightly sealed.

Absorb spills with an inert material (e.g., sand,
) ] vermiculite) and dispose of as hazardous
Spill & Disposal , _ _
chemical waste in accordance with local

regulations.[15]

Esters can be flammable. Keep away from open
Fire Hazard flames and sparks. Use COz2, dry chemical, or

foam fire extinguishers.[15]

May cause irritation to the skin, eyes, and
Health Hazards respiratory tract. Avoid inhalation of vapors and

direct contact with skin and eyes.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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